Cas no 123846-68-4 (5-methyl-3-nitro-2-Pyridineacetonitrile)

• Product Name: 5-methyl-3-nitro-2-Pyridineacetonitrile
• CAS No: 123846-68-4
• MF: C₈H₇N₃O₂
• MW: 177.160081148148
• CID: 1102759
• PubChem ID: 14381145
• Update Time: 2025-04-20

5-methyl-3-nitro-2-Pyridineacetonitrile Chemical and Physical Properties

Names and Identifiers

• 5-methyl-3-nitro-2-Pyridineacetonitrile
• 2-(5-methyl-3-nitropyridin-2-yl)acetonitrile
• 123846-68-4
• AKOS014315866

• MDL： MFCD11848721
• Inchi： 1S/C8H7N3O2/c1-6-4-8(11(12)13)7(2-3-9)10-5-6/h4-5H,2H2,1H3
• InChI Key： LCPSPEDKQLSATN-UHFFFAOYSA-N
• SMILES： [O-][N+](C1=CC(C)=CN=C1CC#N)=O

Computed Properties

• Exact Mass: 177.053826475g/mol
• Monoisotopic Mass: 177.053826475g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 82.5Ų